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Compound of Interest
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Cat. No.: B608285

1. Introduction

The JX040 is a sensitive gate Silicon Controlled Rectifier (SCR) capable of controlling
significant power in AC circuits.[1][2] Its high dv/dt rate and strong resistance to
electromagnetic interference make it a robust choice for various power control applications.[1]
[2] These application notes provide a detailed guide for integrating the JX040 into
microcontroller-based projects, specifically focusing on AC phase angle control for power
regulation. The protocols and methodologies are intended for researchers and engineers in the
field of power electronics.

2. JX040 Key Electrical Characteristics

The following table summarizes the essential electrical characteristics of the JX040 SCR, as
derived from its datasheet.[2][3][4] These parameters are critical for circuit design and ensuring
reliable operation within safe limits.
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Parameter Symbol Value Unit

Repetitive Peak Off-

VDRM 600 \%
State Voltage
Repetitive Peak

VRRM 600 \Y,
Reverse Voltage
RMS On-State

IT(RMS) 4 A
Current
Non-Repetitive Surge
Peak On-State ITSM 30 A
Current
Gate Trigger Current IGT <200 HA
Gate Trigger Voltage VGT 0.6-0.8 V
Holding Current IH 5 mA
Latching Current IL 6 mA
Critical Rate of Rise of

dl/dt 50 Alus
On-State Current
Operating Junction ]

Tj -40 to 110 °C

Temperature Range

3. System Architecture and Signaling Pathways

A fundamental application of the JX040 in microcontroller-based systems is AC phase angle
control. This technique allows for the precise control of power delivered to an AC load, such as
a heating element or a universal motor. The core principle is to trigger the SCR at a specific
point (phase angle) in each AC cycle.

A block diagram of the system is presented below, illustrating the relationship between the
microcontroller, the zero-crossing detection circuit, the JX040 gate driver, and the AC load.
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Figure 1: System architecture for AC phase angle control.

The signaling pathway for triggering the JX040 is initiated by the zero-crossing detection
circuit, which provides a synchronization pulse to the microcontroller at the beginning of each
AC half-cycle. The microcontroller then waits for a calculated delay before sending a trigger
pulse to the gate driver circuit, which in turn activates the JX040.
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Figure 2: Signaling pathway for JX040 gate triggering.

4. Experimental Protocols

The following protocols outline the procedures for setting up and testing the JX040 in an AC
phase angle control circuit.

4.1. Protocol 1: Zero-Crossing Detector Verification

Objective: To verify the correct operation of the zero-crossing detection circuit.

Materials:

e Oscilloscope

e Function generator (for safe low-voltage testing) or Step-down transformer

o Constructed zero-crossing detection circuit

Procedure:

» Disconnect the microcontroller and JX040 from the circuit.

e Apply a low-voltage AC signal (e.g., 12V AC) to the input of the zero-crossing detector.

o Connect one oscilloscope probe to the AC input and another to the output of the zero-
crossing detector.
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» Observe the waveforms. The output should be a sharp pulse that aligns with the zero-voltage
points of the input AC waveform.

» Measure the width of the output pulse.

e Record the alignment and pulse width.

4.2. Protocol 2: X040 Gate Triggering and Power Control

Objective: To test the microcontroller's ability to trigger the JX040 and control the power
delivered to a resistive load.

Materials:

Assembled system as per Figure 1 (with a resistive load, e.g., an incandescent lamp)

Oscilloscope with current probe

Microcontroller development board with appropriate firmware

Isolated power supply for the microcontroller

Procedure:

o Ensure the microcontroller is programmed to generate a gate trigger pulse at a fixed delay
after the zero-crossing interrupt.

e Connect an oscilloscope probe across the AC load to measure the voltage.

e Use a current probe to measure the current flowing through the load.

o Power on the microcontroller and then the main AC supply to the power stage.

e Observe the load voltage waveform. It should be a chopped sine wave, indicating that the
SCR is turning on at a specific phase angle.

» Vary the trigger delay in the microcontroller's firmware and observe the corresponding
change in the load's brightness (if using a lamp) and the shape of the voltage/current
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waveforms.

o Capture waveforms for different delay settings (e.g., corresponding to 25%, 50%, and 75%
power).

o Measure the RMS voltage and current for each setting.
5. Experimental Workflow

The following diagram outlines the logical workflow for conducting the power control
experiment.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Assemble Circuit
(MCU, ZCD, JX040, Load)

'

Upload Firmware to MCU
(Set initial trigger delay)

Ve

Power On Microcontroller

/

Apply AC Power to Load Circuit

/

Observe Load and Waveforms
(Voltage and Current)

Verify Correct Phase Control?

lYes

Record RMS Voltage, Current,
and Waveform Images

More Power Levels to Test?

Modify Trigger Delay in Firmware

Click to download full resolution via product page

Figure 3: Experimental workflow for power control characterization.
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6. Safety Precautions

e The circuits described operate at mains voltage, which is lethal. Ensure all power is
disconnected before making any adjustments to the circuit.

e Use an isolation transformer for the power stage during testing and development.
o The JX040 may require a heat sink, especially when operating at higher currents.
o Always wear appropriate personal protective equipment (PPE), including safety glasses.

By following these application notes and protocols, researchers and engineers can effectively
integrate the JX040 SCR into microcontroller-based power electronics projects for precise AC
power control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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